Cas no 2227772-21-4 ((2S)-4-(ethylsulfanyl)butan-2-ol)

• Product Name: (2S)-4-(ethylsulfanyl)butan-2-ol
• CAS No: 2227772-21-4
• MF: C₆H₁₄OS
• MW: 134.239760875702
• CID: 5963334
• PubChem ID: 165721060
• Update Time: 2025-06-09

(2S)-4-(ethylsulfanyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(ethylsulfanyl)butan-2-ol
• EN300-1785764
• 2227772-21-4

• Inchi： 1S/C6H14OS/c1-3-8-5-4-6(2)7/h6-7H,3-5H2,1-2H3/t6-/m0/s1
• InChI Key： RTOCBXURMYEHIZ-LURJTMIESA-N
• SMILES： S(CC)CC[C@H](C)O

Computed Properties

• Exact Mass: 134.07653624g/mol
• Monoisotopic Mass: 134.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.5Ų

Additional information on (2S)-4-(ethylsulfanyl)butan-2-ol

Chemical Profile of (2S)-4-(ethylsulfanyl)butan-2-ol (CAS No. 2227772-21-4)

The compound (2S)-4-(ethylsulfanyl)butan-2-ol, identified by the CAS number 2227772-21-4, is a chiral alcohol with significant potential in the field of pharmaceutical and biochemical research. This compound belongs to the class of sulfanyl-substituted alcohols, which have garnered considerable attention due to their diverse biological activities and synthetic utility. The stereochemistry at the second carbon atom, specifically the (S) configuration, plays a crucial role in determining its interactions with biological targets, making it a valuable scaffold for drug discovery and development.

In recent years, the exploration of sulfanyl-containing compounds has expanded substantially, driven by their ability to modulate various biological pathways. The presence of the ethylsulfanyl group in (2S)-4-(ethylsulfanyl)butan-2-ol imparts unique chemical properties that make it an attractive candidate for further investigation. This compound has been studied for its potential role in enzyme inhibition, receptor binding, and as a precursor in the synthesis of more complex molecules. The (S) configuration at the chiral center enhances its specificity, which is a critical factor in pharmaceutical design.

One of the most compelling aspects of (2S)-4-(ethylsulfanyl)butan-2-ol is its utility as a building block in organic synthesis. The combination of an alcohol and a sulfanyl group provides multiple reactive sites, enabling the formation of various chemical bonds and functional groups. This flexibility has been exploited in the development of novel synthetic routes, particularly in the construction of complex heterocyclic structures that are prevalent in many bioactive molecules. Researchers have leveraged this compound to create derivatives with enhanced pharmacological properties, including improved solubility and bioavailability.

The pharmaceutical industry has shown particular interest in chiral alcohols due to their role in producing enantiomerically pure drugs. Enantiomeric purity is essential for ensuring that a drug exerts its intended therapeutic effect without causing unwanted side effects. (2S)-4-(ethylsulfanyl)butan-2-ol serves as a model compound for studying enantioselective synthesis and catalysis. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production of such chiral compounds, opening new avenues for drug development.

In addition to its synthetic applications, (2S)-4-(ethylsulfanyl)butan-2-ol has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit properties relevant to neurological disorders, inflammation, and metabolic diseases. The ethylsulfanyl group is known to interact with sulfur-containing amino acids and enzymes, which are integral to many cellular processes. By modulating these interactions, (2S)-4-(ethylsulfanyl)butan-2-ol could potentially influence disease pathways at a molecular level.

The growing body of research on sulfanyl-substituted compounds underscores their importance in modern medicine. The ability to fine-tune the structure of these molecules allows for the development of highly specific therapeutic agents. For instance, derivatives of (2S)-4-(ethylsulfanyl)butan-2-ol have been explored as inhibitors of certain enzymes implicated in cancer progression. By targeting these enzymes selectively, researchers aim to develop treatments that minimize side effects while maximizing therapeutic efficacy.

Another area where this compound has shown promise is in the field of medicinal chemistry. The alcohol moiety can participate in hydrogen bonding interactions with biological targets, while the sulfanyl group can engage in hydrophobic or ionic interactions depending on the environment. This dual functionality makes it an excellent candidate for designing molecules that can interact with multiple sites on a target protein or enzyme. Such interactions are often key to achieving high affinity and selectivity, which are hallmarks of effective drugs.

Computational studies have also played a significant role in understanding the behavior of (2S)-4-(ethylsulfanyl)butan-2-ol. Molecular modeling techniques allow researchers to predict how this compound might bind to biological targets and how its structure might be modified to improve its pharmacological properties. These predictions are then validated through experimental studies, creating a synergistic approach to drug discovery. The integration of computational methods with traditional wet chemistry has accelerated the pace at which new drugs are developed.

Looking ahead, the future prospects for (2S)-4-(ethylsulfanyl)butan-2-ol and related compounds appear promising. As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in precise ways. The continued exploration of sulfanyl-containing compounds will likely yield new insights into disease mechanisms and novel therapeutic strategies. Researchers are optimistic that compounds like (2S)-4-(ethylsulfanyl)butan-2-ol will play a crucial role in addressing some of the most challenging medical conditions.